4-Demethyl N,N’-Bis-Boc-Trimethoprim
4-Demethyl N,N’-Bis-Boc-Trimethoprim
Brand Name:
Vulcanchem
CAS No.:
1346602-22-9
VCID:
VC0121802
InChI:
InChI=1S/C23H32N4O7/c1-22(2,3)33-20(29)26-18-14(9-13-10-15(31-7)17(28)16(11-13)32-8)12-24-19(25-18)27-21(30)34-23(4,5)6/h10-12,28H,9H2,1-8H3,(H2,24,25,26,27,29,30)
SMILES:
CC(C)(C)OC(=O)NC1=NC(=NC=C1CC2=CC(=C(C(=C2)OC)O)OC)NC(=O)OC(C)(C)C
Molecular Formula:
C23H32N4O7
Molecular Weight:
476.53
4-Demethyl N,N’-Bis-Boc-Trimethoprim
CAS No.: 1346602-22-9
Reference Standards
VCID: VC0121802
Molecular Formula: C23H32N4O7
Molecular Weight: 476.53
| CAS No. | 1346602-22-9 |
|---|---|
| Product Name | 4-Demethyl N,N’-Bis-Boc-Trimethoprim |
| Molecular Formula | C23H32N4O7 |
| Molecular Weight | 476.53 |
| IUPAC Name | tert-butyl N-[5-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pyrimidin-4-yl]carbamate |
| Standard InChI | InChI=1S/C23H32N4O7/c1-22(2,3)33-20(29)26-18-14(9-13-10-15(31-7)17(28)16(11-13)32-8)12-24-19(25-18)27-21(30)34-23(4,5)6/h10-12,28H,9H2,1-8H3,(H2,24,25,26,27,29,30) |
| Standard InChIKey | XPLGZFKYAQMIOD-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)NC1=NC(=NC=C1CC2=CC(=C(C(=C2)OC)O)OC)NC(=O)OC(C)(C)C |
| Synonyms | N,N’-[5-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-2,4-pyrimidinediyl]bis-carbamic Acid C,C’-Bis(1,1-dimethylethyl) Ester |
| PubChem Compound | 71315375 |
| Last Modified | Nov 11 2021 |
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